Cas no 1249761-68-9 (2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid)

• Product Name: 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid
• CAS No: 1249761-68-9
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6033821
• PubChem ID: 61924034
• Update Time: 2025-06-14

2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid
• 1H-1,2,4-Triazole-1-pentanoic acid, α-amino-α,3,5-trimethyl-
• 2-Amino-5-(3,5-dimethyl-1h-1,2,4-triazol-1-yl)-2-methylpentanoic acid
• 1249761-68-9
• EN300-1140011
• AKOS011197962
• CS-0344003

• Inchi： 1S/C10H18N4O2/c1-7-12-8(2)14(13-7)6-4-5-10(3,11)9(15)16/h4-6,11H2,1-3H3,(H,15,16)
• InChI Key： BZUYQCFPYURNGQ-UHFFFAOYSA-N
• SMILES： C(N1C(=NC(C)=N1)C)CCC(N)(C)C(=O)O

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 453.6±55.0 °C(Predicted)
• pka: 2.50±0.44(Predicted)

Additional information on 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid

Comprehensive Analysis of 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid (CAS No. 1249761-68-9)

The compound 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid (CAS No. 1249761-68-9) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dimethyl-1H-1,2,4-triazole moiety, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for custom amino acid derivatives like 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid has surged due to their role in designing novel therapeutics. This compound is often explored in the context of peptide-based drug design and small molecule inhibitors, which are hot topics in the fight against chronic diseases. Its CAS No. 1249761-68-9 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purity standards. Laboratories prioritize reproducibility, and the availability of well-characterized reference standards for 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid is essential. Suppliers offering this compound often highlight its HPLC purity and NMR validation to meet the stringent requirements of academic and industrial researchers.

The 1,2,4-triazole ring in this molecule is a key structural feature that contributes to its bioactivity. This heterocycle is known for its versatility in medicinal chemistry, often appearing in compounds with antimicrobial, anti-inflammatory, and anticancer properties. As such, 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid is frequently studied for its potential to enhance drug efficacy or reduce side effects in targeted therapies.

Another area of interest is the compound's solubility and stability under various conditions. Researchers often search for data on its behavior in aqueous solutions or organic solvents, as these properties are critical for formulation development. The methylpentanoic acid backbone adds lipophilicity, which can influence membrane permeability—a key factor in drug bioavailability.

From a commercial perspective, CAS No. 1249761-68-9 is listed in many chemical catalogs as a research-grade material, with pricing and availability being common search queries. The growing interest in personalized medicine and precision therapeutics has further driven the demand for such niche compounds. Companies specializing in custom synthesis often feature this molecule in their portfolios, emphasizing scalable production capabilities.

In summary, 2-amino-5-(dimethyl-1H-1,2,4-triazol-1-yl)-2-methylpentanoic acid represents a fascinating intersection of chemistry and biology. Its CAS No. 1249761-68-9 serves as a gateway for researchers exploring innovative solutions in drug development. As the scientific community continues to unravel its full potential, this compound is poised to remain a topic of significant interest in both academic and industrial settings.